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Compound of Interest

Compound Name: 3FAx-Neu5Ac

Cat. No.: B15137527

For immediate reference, treat 3FAx-Neu5Ac as a water-hazardous chemical and dispose of it
through a certified chemical waste management service. Do not discharge into drains or the
environment.

Researchers and laboratory personnel handling 3FAx-Neu5Ac, a cell-permeable sialic acid
analog and sialyltransferase inhibitor, must adhere to proper disposal procedures to ensure
safety and environmental protection. While a comprehensive Safety Data Sheet (SDS) with
specific disposal instructions is not readily available from manufacturer documentation, existing
data on its chemical properties and safety classifications provide the basis for a recommended
disposal protocol.

Summary of Chemical and Safety Data

The following table summarizes the key chemical and safety information for 3FAx-Neu5Ac,
also known by synonyms such as P-3FAX-Neu5Ac and 3Fax-Peracetyl Neu5Ac.
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Property Value Source
Molecular Formula C22H30FNO14 [1]
Molecular Weight 551.47 g/mol [1]
Appearance White solid [2]

Soluble in DMSO (up to 100

Solubility mM) and ethanol (up to 50 [1]
mM)

Storage Temperature -20°C to -70°C [1][2]

Storage Class 11 - Combustible Solids

Water Hazard Class WGK 2: Hazardous to water

Step-by-Step Disposal Procedure

Given its classification as a combustible solid and hazardous to water, the following step-by-
step procedure is recommended for the proper disposal of 3FAx-Neu5Ac:

e Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you
are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat.

» Waste Identification and Segregation:

o Solid Waste: Unused or expired 3FAx-Neu5Ac solid should be collected in a clearly
labeled, sealed container designated for chemical waste.

o Liquid Waste: Solutions of 3FAx-Neu5Ac (e.g., dissolved in DMSO or ethanol) should be
collected in a separate, sealed, and clearly labeled container for liquid chemical waste. Do
not mix with other incompatible waste streams.

o Contaminated Materials: Any materials that have come into contact with 3FAx-Neu5Ac,
such as pipette tips, vials, and gloves, should be considered contaminated and disposed
of as solid chemical waste.
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o Waste Labeling: All waste containers must be clearly labeled with the full chemical name
("3FAx-Neu5Ac" or "3Fax-Peracetyl Neu5Ac") and any known hazard information (e.qg.,
"Combustible Solid," "Water Hazardous").

o Storage of Waste: Store the sealed waste containers in a designated, secure area for
chemical waste, away from sources of ignition and incompatible materials, pending
collection.

o Consult with EHS: Contact your institution's Environmental Health and Safety (EHS)
department or equivalent authority to inform them of the waste and to schedule a pickup.
They will provide guidance on specific institutional protocols.

o Professional Disposal: The disposal of 3FAx-Neu5Ac must be handled by a licensed and
certified chemical waste disposal company. Your institution's EHS department will typically
manage this process.

Important Note: Under no circumstances should 3FAx-Neu5Ac or its solutions be disposed of
down the drain or in regular trash. Its "WGK 2" classification indicates that it is hazardous to
aquatic life.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3FAx-Neu5Ac.
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Figure 1. Disposal workflow for 3FAx-Neu5Ac.

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of 3FAx-Neu5Ac, aligning with best practices for laboratory safety and
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chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 3Fax-Peracetyl Neu5Ac =98% (NMR), solid, sialytransferase inhibitor,
Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]

o 2. 3Fax-Peracetyl Neu5Ac >98% (NMR), solid, sialytransferase inhibitor,
Calbiochem<SUP>®</SUP> | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Proper Disposal of 3FAx-Neu5Ac: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137527#3fax-neu5ac-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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